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Humic Acid Sodium Salt: A Principal Component
of Humic Substances
Abstract
Humic acid sodium salt, a major constituent of humic substances, is a complex

supramolecular aggregate of naturally occurring organic compounds formed from the

decomposition of plant and microbial residues.[1] Characterized by a rich assembly of

functional groups, including carboxyl, phenolic, and quinone moieties, it exhibits a wide range

of biological activities.[1][2][3] This technical guide provides an in-depth review of the

physicochemical properties, extraction and characterization methodologies, and biological

mechanisms of humic acid sodium salt. It details its anti-inflammatory, antioxidant, and

antiviral properties, presenting relevant signaling pathways and experimental protocols. This

document is intended to serve as a comprehensive resource for researchers, scientists, and

professionals in the field of drug development exploring the therapeutic potential of this

complex natural biopolymer.

Introduction to Humic Substances and Humic Acid
Sodium Salt
Humic substances (HS) are the primary organic components of soil, peat, and natural waters,

resulting from the humification of organic matter.[4] They are categorized into three main

fractions based on their solubility in acidic and alkaline solutions: humic acid (HA), fulvic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1343089?utm_src=pdf-interest
https://www.benchchem.com/product/b1343089?utm_src=pdf-body
https://www.mdpi.com/2223-7747/14/13/1916
https://www.mdpi.com/2223-7747/14/13/1916
https://www.humicacid.org/the-role-of-sodium-humate-in-aquaculture/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11031144/
https://www.benchchem.com/product/b1343089?utm_src=pdf-body
https://www.benchchem.com/product/b1343089?utm_src=pdf-body
https://www.benchchem.com/product/b1343089?utm_src=pdf-body
https://www.humicacid.org/physical-chemical-and-biological-effects-of-humic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(FA), and humin.[5] Humic acid is insoluble in acidic conditions (pH < 2) but soluble at higher

pH values.[5]

Humic acid sodium salt is the sodium salt form of humic acid and is a principal component of

humic substances.[6][7][8] It is a complex mixture of various acids and is considered a

multifunctional polymer compound due to the presence of active groups like hydroxyl and

carboxyl groups.[2][9] Its structure is not that of a single, defined molecule but rather a

heterogeneous assembly of polycyclic aromatic cores, polysaccharides, proteins, and phenols.

[10] This structural complexity underlies its diverse biological activities and potential

applications in medicine and pharmacology.

Physicochemical Properties
The properties of humic acid sodium salt can vary depending on its source and method of

extraction.[11] However, some general characteristics are consistently reported. It is typically a

black, amorphous, crystalline powder that is soluble in water.[8][12][13] The molecular weight is

highly variable, ranging from thousands to hundreds of thousands of Daltons (2 kDa - 500

kDa).[10]

Table 1: Physicochemical Properties of Humic Acid
Sodium Salt
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Property Value / Description References

CAS Number 68131-04-4 [6][14]

Appearance Black crystalline powder [8][13]

Core Molecular Formula C₉H₈Na₂O₄ [6][10]

Core Molecular Weight 226.14 g/mol [6]

Polymer Molecular Weight 2,000 - 500,000 Da [10]

Solubility

Soluble in water; pH of

aqueous solution is typically

8.0-9.0

[2][12]

Key Functional Groups
Carboxyl, Phenolic, Hydroxyl,

Quinone, Methoxy, Thiol
[1][2][3]

Hygroscopic Growth
Mass growth factor of 1.87 ±

0.02 at 90% relative humidity
[14]

Extraction, Purification, and Characterization
Extraction and Purification Workflow
The standard method for extracting humic substances is based on their differential solubility.

The International Humic Substances Society (IHSS) has established a widely accepted

protocol.[15][16] The process generally involves an alkaline extraction to solubilize humic and

fulvic acids, followed by acidification to precipitate the humic acid fraction. This is then

neutralized to produce the sodium salt.

Extraction

Separation & Purification Final Product

Raw Material
(Lignite, Peat, Soil)

Alkaline Extraction
(0.1 M NaOH) Centrifugation

Insoluble Residue
(Humin)

Discard

Soluble Supernatant
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Acidification
(HCl to pH 1.0) Centrifugation

Supernatant
(Fulvic Acid)

Collect Separately

Precipitate
(Humic Acid)

Purification
(Dialysis vs H₂O)

Neutralization
(NaOH to pH 7.0) Freeze-Drying Purified Humic Acid

Sodium Salt
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Workflow for Humic Acid Sodium Salt Extraction.
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Experimental Protocol: IHSS Method for Humic Acid
Extraction
This protocol is adapted from the standard International Humic Substances Society (IHSS)

method.[15][16]

Pre-treatment: Air-dry the source material (e.g., soil) and sieve to pass a 2-mm mesh.

Equilibrate the sample to a pH between 1.0 and 2.0 with 1 M HCl.

Alkaline Extraction: Add 0.1 M NaOH to the neutralized residue under a nitrogen (N₂)

atmosphere to achieve a final extractant-to-sample ratio of 10:1. Shake intermittently for at

least 4 hours.

Separation of Humin: Allow the suspension to settle overnight. Separate the supernatant,

which contains the dissolved humic and fulvic acids, by centrifugation.

Precipitation of Humic Acid: Acidify the supernatant to pH 1.0 with 6 M HCl while stirring

constantly. Allow the precipitate to settle for 12-16 hours.

Separation of Humic and Fulvic Acids: Centrifuge to separate the humic acid (precipitate)

from the fulvic acid (supernatant).

Purification: Re-dissolve the humic acid precipitate in a minimum volume of 0.1 M KOH. Add

solid KCl to achieve a 0.3 M K⁺ concentration and centrifuge at high speed to remove

suspended solids. Re-precipitate the humic acid with 6 M HCl to pH 1.0.

Desalination: Suspend the precipitate in an HCl/HF solution to remove mineral content.

Transfer the acid-free precipitate to a dialysis tube and dialyze against distilled water until the

water gives a negative test for Cl⁻ with silver nitrate.

Neutralization and Drying: Neutralize the purified humic acid with NaOH to obtain the sodium

salt. Freeze-dry the final product to yield a black powder.[17]

Characterization Methods
A suite of analytical techniques is employed to characterize the complex structure of humic
acid sodium salt:
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Spectroscopy: Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance (¹³C-

NMR) spectroscopy are used to identify functional groups and the proportion of aromatic and

aliphatic structures.[5][16]

Elemental Analysis: Determines the percentage content of Carbon, Hydrogen, Nitrogen, and

Oxygen.[16]

Chromatography: High-Performance Size-Exclusion Chromatography (HPSEC) is used to

determine the molecular weight distribution.[18]

Biological Activities and Mechanisms of Action
Humic acid sodium salt exhibits a remarkable range of biological activities, making it a

subject of interest for therapeutic applications. These properties are largely attributed to its

complex polyphenolic structure and the abundance of negatively charged functional groups.

[11][19]

Anti-inflammatory and Immunomodulatory Effects
Humic acid sodium salt demonstrates significant anti-inflammatory properties.[3][20] The

mechanism involves the modulation of cytokine production and the inhibition of key

inflammatory pathways.[19] It can suppress the formation of edema and has been shown to

inhibit the lipoxygenase pathway within the arachidonic acid cascade.[19] Studies show it can

reduce the release of pro-inflammatory cytokines such as Interleukin-1β (IL-1β), Interleukin-6

(IL-6), and Tumor Necrosis Factor-α (TNF-α).[18][19] Furthermore, it has an excitatory effect on

the reticuloendothelial system, enhancing non-specific immune functions.[21]
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Anti-inflammatory Mechanism of Humic Acid Sodium Salt.

Antiviral Activity
A significant body of research highlights the broad-spectrum antiviral activity of humic acid.[22]

[23][24] The primary mechanism is extracellular; the polyanionic structure of humic acid binds

to positively charged glycoproteins on the viral envelope.[11] This interaction blocks the virus's

ability to attach to and penetrate host cells, effectively halting the infection at its earliest stage.

[11][23][25] This activity has been demonstrated against a wide range of viruses, including

Herpes Simplex Virus (HSV), Human Immunodeficiency Virus (HIV), Influenza viruses, and

coronaviruses.[11][22]
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Antiviral Mechanism of Humic Acid Sodium Salt.

Antioxidant Properties
The phenolic and quinone groups within the humic acid structure confer potent antioxidant

properties.[3] These groups can act as scavengers of reactive oxygen species (ROS),

mitigating cellular damage caused by oxidative stress.[19] Studies on plants under salt stress

have shown that humic acid treatment can significantly lower levels of oxidative damage

markers like malondialdehyde (MDA) and strengthen the plant's antioxidant defense system.[1]

[26][27] In animal models of cerebral ischemia and spinal cord injury, humic acid administration

decreased MDA levels while increasing levels of antioxidant enzymes like superoxide

dismutase.[3]

Table 2: Summary of Key Biological Activities
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Biological Activity
Mechanism of
Action

Key Findings References

Anti-inflammatory

Inhibition of pro-

inflammatory

cytokines (TNF-α, IL-

1β, IL-6); Inhibition of

lipoxygenase

pathway.

Suppresses edema

formation; Modulates

immune cell function.

[3][18][19][21]

Antiviral

Binds to viral

envelope

glycoproteins,

blocking viral

attachment and entry

into host cells.

Broad-spectrum

activity against

enveloped DNA and

RNA viruses (e.g.,

HIV, HSV, Influenza).

[11][22][23][24]

Antioxidant

Scavenges reactive

oxygen species

(ROS); Enhances

activity of antioxidant

enzymes (e.g., SOD).

Reduces oxidative

stress markers (e.g.,

malondialdehyde) in

cellular and animal

models.

[1][3][19][26]

Wound Healing

Activates the

Transforming Growth

Factor Beta (TGF-β)

signaling pathway.

Increases wound

contraction and

hydroxyproline levels

in treated tissues.

[19]

Chelating Agent

Carboxyl and

phenolate groups form

stable complexes with

heavy metal ions.

Can be used for

detoxification and

environmental

remediation.

[8][9][28]

Applications in Drug Development
The unique properties of humic acid sodium salt present several opportunities in drug

development. An estimated 50% of all drugs are administered as salts to improve their

physicochemical properties.[29]
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Novel Therapeutic Agent: Its inherent anti-inflammatory, antiviral, and antioxidant activities

make it a candidate for direct therapeutic use in a variety of conditions.[19][20]

Drug Delivery Vehicle: The ability of humic acid to form complexes with other drug molecules

is a promising area of research.[30] This interaction, driven by charged groups, could be

harnessed to develop novel drug delivery systems that improve the stability, solubility, or

bioavailability of existing drugs.[30]

Phototheranostics: Recent research has explored sodium humate as a phototheranostic

agent. It exhibits a high photothermal conversion efficiency, making it suitable for light-

induced photoacoustic imaging and photothermal cancer therapy with low toxicity.[31]

Conclusion and Future Directions
Humic acid sodium salt is a complex and multifunctional natural polymer with significant, well-

documented biological activities. Its role as an anti-inflammatory, antioxidant, and antiviral

agent provides a strong foundation for its exploration in therapeutic contexts. The ability to

extract and purify this substance from abundant natural sources like lignite adds to its appeal.

[14]

For drug development professionals, humic acid sodium salt represents a versatile platform.

Future research should focus on elucidating more detailed structure-activity relationships,

standardizing preparations to ensure reproducibility, and conducting rigorous preclinical and

clinical trials to validate its therapeutic efficacy and safety. Its potential as a drug delivery

vehicle and a phototheranostic agent warrants further investigation, which could expand the

application of this traditional substance into cutting-edge biomedical fields.[31]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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